Cas no 58777-74-5 (Pentanenitrile, 5-(ethylthio)-)

Pentanenitrile, 5-(ethylthio)- structure
58777-74-5 structure
Product Name:Pentanenitrile, 5-(ethylthio)-
CAS No:58777-74-5
MF:C7H13NS
MW:143.24982047081
CID:340916
PubChem ID:61521165
Update Time:2025-04-19

Pentanenitrile, 5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile, 5-(ethylthio)-
    • 5-ethylsulfanylpentanenitrile
    • AKOS010782874
    • 5-(ETHYLSULFANYL)PENTANENITRILE
    • 58777-74-5
    • DTXSID40734231
    • Inchi: 1S/C7H13NS/c1-2-9-7-5-3-4-6-8/h2-5,7H2,1H3
    • InChI Key: ZPIPDYSIWFWOND-UHFFFAOYSA-N
    • SMILES: S(CC)CCCCC#N

Computed Properties

  • Exact Mass: 143.07699
  • Monoisotopic Mass: 143.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 23.79
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